Cas no 194795-71-6 (cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid)

• Product Name: cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid
• CAS No: 194795-71-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5303768
• PubChem ID: 15355608
• Update Time: 2025-06-09

cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-1-(tert-Butoxycarbonyl)-4-hydroxypiperidine-3-carboxylic acid
• rel-(3R,4S)-1-(tert-Butoxycarbonyl)-4-hydroxypiperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) ester, (3R,4S)-rel-
• (3R,4S)-1-tert-Butoxycarbonyl-4-hydroxypiperidine-3-carboxylic acid
• rel-1-(1,1-Dimethylethyl) (3R,4S)-4-hydroxy-1,3-piperidinedicarboxylate
• cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid
• (3R,4S)-1-(TERT-BUTOXYCARBONYL)-4-HYDROXYPIPERIDINE-3-CARBOXYLIC ACID
• 194795-71-6
• G61011
• DTXSID401152561
• (3R,4S)-4-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-4-8(13)7(6-12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7-,8+/m1/s1
• InChI Key： MZOSQXSHAOWJQY-SFYZADRCSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1

Additional information on cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid

Introduction to cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid (CAS No. 194795-71-6)

cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid, identified by its CAS number 194795-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid, particularly the presence of a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl functional group, make it a valuable intermediate in the synthesis of more complex molecules.

The Boc group, attached at the 1-position of the piperidine ring, serves as an effective protecting group for amines during synthetic processes. This functionality is particularly useful in multi-step syntheses where selective protection and deprotection are required. The hydroxyl group at the 4-position introduces potential sites for further chemical modifications, enabling the development of a wide range of derivatives with tailored biological properties. These structural characteristics make cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid a versatile building block in the construction of pharmacophores.

In recent years, there has been growing interest in piperidine derivatives due to their role as key motifs in many bioactive compounds. For instance, piperidine-based scaffolds have been extensively studied for their potential as central nervous system (CNS) therapeutics, including antipsychotics, antidepressants, and anxiolytics. The unique conformational flexibility and electronic properties of piperidine rings contribute to their high binding affinity and selectivity for biological targets. The compound cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid exemplifies this trend by providing a scaffold that can be modified to explore new chemical space for drug discovery.

The synthesis of cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid involves careful consideration of reaction conditions to ensure high yield and purity. The introduction of the Boc group typically requires anhydrous conditions and mild bases to prevent side reactions. Additionally, the hydroxyl group must be handled with care to avoid unwanted oxidation or esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such intermediates, which is crucial for industrial applications in pharmaceutical manufacturing.

One of the most compelling aspects of cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid is its potential as a precursor for biologically active molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological profiles. For example, modifications at the 3-position carboxylic acid group can lead to derivatives with improved solubility or metabolic stability, while alterations at the 4-position hydroxyl group can fine-tune receptor binding interactions. Such structural diversification is essential for optimizing drug candidates throughout the development pipeline.

The application of computational chemistry has further accelerated the discovery process by allowing virtual screening and molecular modeling studies. These techniques can predict the binding affinity and selectivity of various derivatives of cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid, guiding experimental efforts towards the most promising candidates. By integrating experimental data with computational insights, researchers can more efficiently navigate the complex landscape of drug design.

In conclusion, cis-1-tert-butoxycarbonyl-4-hydroxy-piperidine-3-carboxylic acid (CAS No. 194795-71-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and synthetic utility. Its role as an intermediate in the development of novel therapeutics underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.